![molecular formula C6H15N2O2+ B1264912 (3S)-3,6-diammoniohexanoate](/img/structure/B1264912.png)
(3S)-3,6-diammoniohexanoate
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Overview
Description
(3S)-3,6-diammoniohexanoate is conjugate acid of (3S)-3,6-diaminohexanoic acid. It is a conjugate acid of a (3S)-3,6-diaminohexanoic acid.
Scientific Research Applications
Crystal Engineering and Organic-Inorganic Frameworks : (3S)-3,6-diammoniohexanoate derivatives are used in crystal engineering, acting as flexible building blocks for the formation of complex organic-inorganic frameworks. For example, the study by Frank and Reiss (1997) demonstrated the formation of chain-like ions within such frameworks, highlighting the compound's utility in advanced crystal engineering applications (Frank & Reiss, 1997).
Synthesis of Diastereomers and Enantiomers : The compound is pivotal in the synthesis of specific diastereoisomers, as shown in the work by Pardon et al. (2008). They synthesized diastereoisomers of 3-mercaptohexanol with high isomeric purity, demonstrating the compound's role in creating precise molecular configurations (Pardon et al., 2008).
Inorganic-Organic Nanocomposites : Diammonium cations derived from this compound are used to form a variety of inorganic-organic nanocomposites, as shown by Lemmerer and Billing (2012). These composites have applications in advanced materials science, especially in creating layered structures for various technological applications (Lemmerer & Billing, 2012).
Hydrophobic and Flexible Structural Elements in Molecules : The compound is used as a hydrophobic, flexible structural element in the chemical synthesis of modified peptides and in the polyamide synthetic fibers industry, as reviewed by Markowska et al. (2021) (Markowska, Markowski, & Jarocka-Karpowicz, 2021).
Solar Cell Applications : Hexane-1,6-diammonium pentaiodobismuth, a compound related to this compound, has been studied for its application in solar cells. Li et al. (2021) investigated its film quality and photophysical properties, finding it suitable for absorbing most visible light and thus enhancing solar cell performance (Li et al., 2021).
Properties
Molecular Formula |
C6H15N2O2+ |
---|---|
Molecular Weight |
147.2 g/mol |
IUPAC Name |
(3S)-3,6-bis(azaniumyl)hexanoate |
InChI |
InChI=1S/C6H14N2O2/c7-3-1-2-5(8)4-6(9)10/h5H,1-4,7-8H2,(H,9,10)/p+1/t5-/m0/s1 |
InChI Key |
QKEWQOJCHPFEAF-YFKPBYRVSA-O |
Isomeric SMILES |
C(C[C@@H](CC(=O)[O-])[NH3+])C[NH3+] |
Canonical SMILES |
C(CC(CC(=O)[O-])[NH3+])C[NH3+] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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